1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid

• IUPAC Name: 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid
• InChI: InChI=1S/C8H6N2O2/c11-8(12)6-3-9-4-7-5(6)1-2-10-7/h1-4,10H,(H,11,12)
• InChI Key: UMQBYDSAXRUHKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C(=CN=C2)C(=O)O
• Molecular Formula: C8H6N2O2
• DSSTOX Substance ID: DTXSID00696649
• Molecular Weight: 162.15 g/mol
• CAS RN: 1190319-63-1

Description

“1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” is a chemical compound with the empirical formula C8H6N2O2. It is a heterocyclic compound that contains a pyrrole ring fused to a pyridine ring.

Synthesis Analysis

While specific synthesis methods for “1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” were not found, there are studies on the synthesis of related 1H-pyrrolo[2,3-b]pyridine derivatives. These derivatives have shown potent activities against FGFR1, 2, and 3.

Molecular Structure Analysis

The molecular structure of “1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” can be represented by the SMILES string OC(=O)c1nccc2[nH]ccc12. The compound has a molecular weight of 162.15.

Physical And Chemical Properties Analysis

“1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” is a solid compound. Its CAS Number is 1040682-84-5.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Pyrrolopyridine Analogs : A study by Toja et al. (1986) describes the synthesis of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, highlighting a novel method for creating these compounds, which included the development of antibacterial agents (Toja et al., 1986).

• X-ray Structure Determination : Chiaroni et al. (1994) synthesized 1-Tosyl-1H-pyrrolo[2,3-c]pyridine-5-carboxylic acid ethyl ester, providing insight into the molecular structure of the compound via X-ray analysis. This research aids in understanding the molecular geometry and potential applications in various fields, such as materials science and pharmaceuticals (Chiaroni et al., 1994).

Chemical Properties and Reactions

• Functionalization Reactions Study : Yıldırım et al. (2005) explored the functionalization reactions of 1H-pyrazole-3-carboxylic acid with 2,3-diaminopyridine. This study contributes to the understanding of chemical reactions and potential modifications of 1H-pyrrolo[2,3-c]pyridine derivatives, which can be crucial in the development of new pharmaceuticals or materials (Yıldırım et al., 2005).

• Investigation of Synthon V in Heterocyclic Acids : Vishweshwar et al. (2002) analyzed the crystal structures of pyrazinecarboxylic acids to examine the occurrence of carboxylic acid-pyridine supramolecular synthon V. This research is significant in crystal engineering, providing insights into molecular interactions and the design of new materials or drugs (Vishweshwar et al., 2002).

Applications in Material Science

• Metal-Organic Frameworks : Ghosh and Bharadwaj (2005) discussed the formation of a metal-organic framework involving pyridine-2,6-dicarboxylic acid. This research is pivotal in the field of material science, particularly in the development of novel materials with potential applications in catalysis, gas storage, or separation processes (Ghosh & Bharadwaj, 2005).

Mechanism of Action

Target of Action

The primary target of 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid is bovine serum albumin (BSA), a protein that plays a crucial role in drug binding and transport .

Mode of Action

The compound interacts with BSA, leading to the formation of a protein-ligand complex . This interaction is primarily due to electrostatic interactions, as indicated by the thermodynamic parameters calculated from isothermal titration calorimetry (ITC) measurements .

Result of Action

The interaction of 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid with BSA results in the quenching of BSA’s fluorescence emission at 340 nm and the appearance of a red-shifted emission band . This suggests a change in the molecular structure of BSA upon binding with the compound. Additionally, the compound has shown significant antibacterial activity against E. coli and S. aureus .

Action Environment

The environment can influence the action, efficacy, and stability of 1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid. For instance, the compound’s interaction with BSA was studied in a phosphate buffer solution with a pH of 7 . Changes in pH, temperature, or other environmental factors could potentially affect the compound’s interaction with its target and its overall efficacy.

Safety and Hazards

The compound is classified as Acute Tox. 4 Oral according to the GHS classification. It carries the hazard statements H302 - H315 - H318 - H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Future Directions

The broad spectrum of pharmacological properties of pyrrolo[3,4-c]pyridine derivatives makes them attractive for the development of new compounds. Future research could focus on exploring the biological activity of “1H-pyrrolo[2,3-c]pyridine-4-carboxylic acid” and its derivatives, particularly their potential interactions with FGFRs.